N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C10H13N3S/c1-4-11-9-8-6(2)7(3)14-10(8)13-5-12-9/h5H,4H2,1-3H3,(H,11,12,13)
• InChI Key: RELNOFCOIOHVSU-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C2C(=C(SC2=NC=N1)C)C
• Molecular Formula: C10H13N3S
• Molecular Weight: 207.30 g/mol

Description

N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine, also known as ETP-46464, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a small molecule inhibitor of the protein kinase CK2, which plays a crucial role in the regulation of cell growth, proliferation, and survival. In

Mechanism of Action

Target of Action

The primary targets of N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine are currently unknown

Biochemical Pathways

Without knowledge of the compound’s primary targets, it’s challenging to determine the exact biochemical pathways affected by this compound . Once the targets are identified, it will be possible to map out the biochemical pathways involved.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the proportion of the drug that enters circulation and can have an active effect.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown . These effects will become clearer once the compound’s targets and mode of action are identified.

Advantages and Limitations for Lab Experiments

N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high potency and selectivity for CK2, which makes it a valuable tool for studying the role of CK2 in cellular processes. However, there are also limitations to its use in lab experiments. It has a short half-life in vivo, which limits its therapeutic potential. It also has poor solubility in aqueous solutions, which can affect its bioavailability and toxicity.

Future Directions

There are several future directions for research on N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine. One direction is to optimize its pharmacokinetics and pharmacodynamics for therapeutic applications. This can be achieved by modifying its chemical structure or formulating it into a drug delivery system. Another direction is to study its potential applications in combination with other cancer therapies, such as chemotherapy and immunotherapy. Finally, further studies are needed to elucidate its molecular mechanism of action and identify new targets for CK2 inhibition.

Synthesis Methods

The synthesis of N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine involves several steps, starting from commercially available starting materials. The first step involves the preparation of 5,6-dimethylthieno[2,3-d]pyrimidine-4,7-dione, which is then reacted with ethylamine to form the intermediate N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidine-4-amine. This intermediate is then reacted with 2,2-dimethyl-2H-pyran-3(6H)-one in the presence of a base to form the final product this compound. The synthesis method has been optimized to yield a high purity and high yield of the final product.

Scientific Research Applications

N-ethyl-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of CK2, which is a target for cancer therapy. CK2 is overexpressed in many types of cancer, and its inhibition can lead to the suppression of tumor growth and proliferation. This compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. It has also been studied for its potential applications in the treatment of other diseases, such as inflammation and neurodegenerative disorders.